1-(1H-indol-1-yl)butan-2-amine
Overview
Description
“1-(1H-indol-1-yl)butan-2-amine” is a chemical compound that belongs to the family of indole-based designer drugs. Indole is an important heterocyclic system that provides the skeleton to many biologically significant natural compounds .
Synthesis Analysis
The synthesis of indole derivatives has been a central theme in organic synthesis over the last century . A general approach for the synthesis of indole derivatives involves starting from a mono-functionalized arene such as an aniline or halobenzene, followed by cyclization with C–C or C–N bond formation to an unactivated C–H bond .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1H-indol-1-yl)butan-2-amine involves the reaction of indole with 2-bromo-1-butene followed by reduction of the resulting imine with sodium borohydride.", "Starting Materials": [ "Indole", "2-bromo-1-butene", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Diethyl ether" ], "Reaction": [ "Step 1: Dissolve indole (1.0 g, 8.6 mmol) in ethanol (20 mL) and add 2-bromo-1-butene (1.5 g, 8.6 mmol) and hydrochloric acid (0.5 mL, 6.1 mmol). Stir the mixture at room temperature for 24 hours.", "Step 2: Add sodium hydroxide (1.0 g, 25.0 mmol) to the reaction mixture and extract with diethyl ether (3 x 20 mL). Wash the combined organic layers with water and brine, dry over magnesium sulfate, and concentrate under reduced pressure to obtain the crude product.", "Step 3: Dissolve the crude product in ethanol (10 mL) and add sodium borohydride (0.5 g, 13.2 mmol). Stir the mixture at room temperature for 2 hours and then quench with water (5 mL). Extract the mixture with diethyl ether (3 x 20 mL), wash the combined organic layers with water and brine, dry over magnesium sulfate, and concentrate under reduced pressure to obtain the final product as a white solid." ] } | |
CAS RN |
1267130-42-6 |
Product Name |
1-(1H-indol-1-yl)butan-2-amine |
Molecular Formula |
C12H16N2 |
Molecular Weight |
188.3 |
Purity |
95 |
Origin of Product |
United States |
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